3-(2-methylbenzamido)-N-(4-nitrophenyl)benzofuran-2-carboxamide

• IUPAC Name: 3-[(2-methylbenzoyl)amino]-N-(4-nitrophenyl)-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C23H17N3O5/c1-14-6-2-3-7-17(14)22(27)25-20-18-8-4-5-9-19(18)31-21(20)23(28)24-15-10-12-16(13-11-15)26(29)30/h2-13H,1H3,(H,24,28)(H,25,27)
• InChI Key: NBYCNNOKYWLBLJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C(=O)NC2=C(OC3=CC=CC=C32)C(=O)NC4=CC=C(C=C4)[N+](=O)[O-]
• Molecular Formula: C23H17N3O5
• Molecular Weight: 415.4 g/mol

Description

3-(2-methylbenzamido)-N-(4-nitrophenyl)benzofuran-2-carboxamide, also known as MNBC, is a chemical compound that has gained attention in scientific research due to its potential as a therapeutic agent. MNBC belongs to the class of benzofuran derivatives and has been found to possess a wide range of biological activities, including anticancer, anti-inflammatory, and antiviral properties.

Scientific Research Applications

DNA Synthesis Enhancement

• Benzamide derivatives, such as 3-(2-methylbenzamido)-N-(4-nitrophenyl)benzofuran-2-carboxamide, have been found to enhance unscheduled DNA synthesis after ultraviolet irradiation in human lymphocytes. These findings suggest potential applications in DNA repair and cellular studies (Miwa et al., 1981).

Fluorescent Response in Chemical Transformations

• Chemo-functional benzamide derivatives, including those related to 3-(2-methylbenzamido)-N-(4-nitrophenyl)benzofuran-2-carboxamide, can produce fluorescent products in various chemical reactions, such as thiol coupling and photo-activated transformations. This property is useful in studying and tracking chemical reactions (Nishida et al., 2005).

Spectroscopic Applications

• Spectroscopic studies of benzamide derivatives have revealed that they undergo conformation changes in the excited state, which is crucial for understanding molecular behavior in various environments (Brozis et al., 1999).

Corrosion Inhibition

• N-Phenyl-benzamide derivatives demonstrate potential as corrosion inhibitors for mild steel in acidic environments. The efficiency of these compounds in preventing corrosion makes them valuable in industrial applications (Mishra et al., 2018).

Catalytic Applications

• Benzamide compounds have been used as catalysts in various chemical reactions. For instance, iodine-alumina catalyzed the breakdown of benzoylthioureas to benzamides under solvent-free conditions, showcasing the versatility of these compounds in catalysis (Nahakpam et al., 2015).